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Comparative MICo0 of Fluoroquinolones

Pathogen Orbifloxacin  Enrofloxacin Marbofloxacin Difloxacin Ciprofloxacin Clinafloxacin Gatifloxacin Levofloxacin Moxiflc

Acinetobacter — — — — 64 pg/mL 4 pg/mL 8 pug/mL 8 pg/mL 16 ug/n
baumannii (140
isolates) [1]

Staphylococcus — — — — 0.5 pg/mL <0.06 pg/mL — 0.25 pg/mL <0.06 p
aureus (MSSA,
Cipro-S) [2]

Staphylococcus — — — — 64 pg/mL 1 pg/mL — 8 pg/mL 1 pg/ml
aureus (MSSA,
Cipro-R) [2]

Staphylococcus — — — — 1.0 pg/mL <0.06 pg/mL — 0.25 pg/mL <0.06 p
aureus (MRSA,
Cipro-S) [2]

Staphylococcus — — — — 64 pg/mL 1 pg/mL — 16 pg/mL 2 pg/mi
aureus (MRSA,
Cipro-R) [2]

Streptococcus — — — — 4 pg/mL — 0.25 pg/mL 1.0 pg/mL 0.12 pg
pneumoniae
(199 isolates) [3]

Mycobacterium — — — — — — — — 8 pg/mi
tuberculosis
(Clinical isolates)

(4]

*Value is for a resistant group of Mtb strains; MICoo for sporadic isolates was lower [4].

Experimental Protocols from Cited Studies

The data in the table above was generated using standardized, internationally recognized methods to ensure reliability and comparability.

e Agar Dilution Method [1] [2]: This is a fundamental and robust method for MIC determination. Researchers prepare agar plates with serial dilutions of the
antibiotic. A standardized inoculum of each bacterial isolate is then spotted onto the plates. After incubation, the MIC is defined as the lowest concentration
of antibiotic that prevents visible bacterial growth.

¢ Broth Microdilution Method [4] [5]: This high-throughput method uses a microtiter plate with wells containing broth and serial dilutions of antibiotics. The
bacterial suspension is added to each well. After incubation, a reagent like resazurin is often added; a color change indicates bacterial growth, and the MIC
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is the lowest concentration that prevents this change.

¢ Agar Diffusion Assay (Bioassay) [6]: This method is often used for determining antibiotic concentrations in biological fluids like serum. Sample fluid is
placed on an agar plate seeded with a test bacterium. The antibiotic diffuses into the agar, inhibiting bacterial growth and creating a clear zone. The
diameter of this zone is compared to a standard curve to calculate the antibiotic concentration.

The following diagram illustrates the typical workflow for the core methodologies used in these studies.
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Key Interpretations and Data Gaps

¢ Potency and Resistance: Lower MICo0 values indicate greater potency. The data shows that newer-generation fluoroquinolones like clinafloxacin and
sitafloxacin often have the lowest MICs, suggesting high potency against the tested pathogens [1] [4] [2]. Cross-resistance is common, as ciprofloxacin-
resistant strains often exhibit elevated MICs to other fluoroquinolones [2].

e Veterinary vs. Human Use: The search results contain more extensive MIC data for fluoroquinolones used in human medicine. For veterinary-specific
agents like orbifloxacin, detailed MICs0 data against a broad panel of pathogens was not available in the searched literature.

« Pharmacodynamics are Crucial: MIC is only one part of the story. A study in dogs concluded that at high doses, enrofloxacin, marbofloxacin, and
ciprofloxacin more consistently achieved favorable pharmacodynamic targets (which integrate MIC with drug exposure in the body) compared to
orbifloxacin and difloxacin [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a

compatibility check]
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